Cas no 2640962-94-1 (5-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-2-carbonitrile)

• Product Name: 5-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-2-carbonitrile
• CAS No: 2640962-94-1
• MF: C₁₉H₂₀N₄O₂S
• MW: 368.452702522278
• CID: 5317417
• PubChem ID: 155798678
• Update Time: 2025-05-26

5-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2640962-94-1
• AKOS040729879
• F6788-7479
• 5-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-2-carbonitrile
• 5-[Hexahydro-5-[(phenylmethyl)sulfonyl]pyrrolo[3,4-c]pyrrol-2(1H)-yl]-2-pyridinecarbonitrile

• Inchi： 1S/C19H20N4O2S/c20-8-18-6-7-19(9-21-18)22-10-16-12-23(13-17(16)11-22)26(24,25)14-15-4-2-1-3-5-15/h1-7,9,16-17H,10-14H2
• InChI Key： AFVALEWOTSIFKH-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(N2CC3CN(S(CC4=CC=CC=C4)(=O)=O)CC3C2)C=C1

Computed Properties

• Exact Mass: 368.13069707g/mol
• Monoisotopic Mass: 368.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 617.4±65.0 °C(Predicted)
• pka: 1.50±0.12(Predicted)

Additional information on 5-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-2-carbonitrile

5-{5-Phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-2-carbonitrile: A Comprehensive Overview

The compound 5-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-2-carbonitrile, identified by the CAS number 2640962-94-1, represents a significant advancement in the field of heterocyclic chemistry. This molecule, with its complex structure, has garnered attention due to its potential applications in drug discovery and material science. The name itself is a testament to its intricate architecture, combining elements of pyridine, pyrrole, and sulfonyl groups, which are known for their diverse chemical reactivity and biological activity.

The synthesis of this compound involves a multi-step process that highlights the ingenuity of modern organic chemistry. Researchers have employed advanced methodologies such as Suzuki coupling and Stille coupling to achieve the desired connectivity between the pyridine ring and the octahydropyrrolo[3,4-c]pyrrole moiety. The inclusion of a phenylmethanesulfonyl group further enhances the molecule's functionality, providing it with unique electronic and steric properties that are highly desirable in pharmaceutical applications.

Recent studies have focused on the biological activity of this compound, particularly its potential as a kinase inhibitor. Preclinical data suggest that it exhibits remarkable selectivity towards certain kinases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. This selectivity is attributed to the precise spatial arrangement of the functional groups within the molecule, which allows for optimal binding to the active site of the target enzyme.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its rigid structure and conjugated system make it a promising candidate for use in organic electronics. Researchers have investigated its potential as an electron transport layer in organic photovoltaic devices, where it has shown improved charge mobility compared to conventional materials.

The development of this compound also underscores the importance of interdisciplinary collaboration in scientific research. Insights from computational chemistry have played a pivotal role in optimizing its synthesis and understanding its properties. For instance, density functional theory (DFT) calculations have provided valuable information about the electronic distribution and reactivity of the molecule, guiding experimental efforts toward more efficient synthetic pathways.

Looking ahead, the future of this compound lies in its further exploration for therapeutic applications. Ongoing clinical trials aim to evaluate its safety and efficacy in treating various cancers, with particular emphasis on solid tumors that are resistant to conventional chemotherapy. The compound's ability to modulate key signaling pathways without significant off-target effects positions it as a potential breakthrough in oncology.

In conclusion, 5-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-2-carbonitrile stands as a prime example of how cutting-edge chemical synthesis and biological research can converge to yield molecules with transformative potential. Its journey from laboratory synthesis to clinical evaluation exemplifies the dynamic nature of modern drug discovery and underscores the importance of continued investment in scientific innovation.